4-chloro-N-(9H-fluoren-2-yl)benzamide

• Molecular Formula: C20H14ClNO
• Molecular Weight: 319.8 g/mol
• IUPAC Name: 4-chloro-N-(9H-fluoren-2-yl)benzamide
• InChI: InChI=1S/C20H14ClNO/c21-16-7-5-13(6-8-16)20(23)22-17-9-10-19-15(12-17)11-14-3-1-2-4-18(14)19/h1-10,12H,11H2,(H,22,23)
• InChI Key: LZYMNNQZAJULDG-UHFFFAOYSA-N
• SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl

Description

4-Chloro-N-(9H-fluoren-2-yl)benzamide is a benzamide derivative characterized by a 4-chlorobenzoyl group linked to a 9H-fluoren-2-ylamine moiety. This compound combines the planar aromatic fluorene system with the electrophilic chloro-substituted benzamide, making it a candidate for applications in medicinal chemistry and materials science. For instance, benzamides with polyhalogenated or bulky aryl groups are frequently employed in catalysis, receptor modulation, and antimicrobial agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzamide Core

(a) 4-Chloro-N-(2,6-dichlorophenyl)benzamide

• Structure : Features two additional chlorine atoms on the phenylamine group.
• Properties : The electron-withdrawing chloro groups enhance crystallinity and stability. X-ray studies reveal intermolecular halogen bonding, which influences packing efficiency and solubility .
• Applications : Used as a reference in crystallographic studies due to its well-defined diffraction patterns .

(b) 4-Chloro-N-(hydroxymethyl)benzamide

• Structure : Replaces the fluorenyl group with a hydroxymethyl substituent.
• Synthesis : Prepared via DCC-mediated coupling, yielding white crystals with high purity (≥98% by HPLC) .
• Reactivity : The hydroxymethyl group facilitates further functionalization, such as esterification or glycosylation .

(c) 4-Chloro-N-[2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide (DS2)

• Structure : Contains a heterocyclic imidazopyridine-thienyl system.
• Biological Activity : Potent modulator of GABA receptors (EC₅₀ ~100 nM), demonstrating selectivity for δ-subunit-containing receptors .
• Pharmacokinetics : Exhibits robust blood-brain barrier penetration, making it a tool for neurosteroid research .

Functional Group Comparisons

(a) Thiourea and Carbamothioyl Derivatives

• Examples : Ligands like 4-chloro-N-(dibenzylcarbamothioyl)benzamide (L1–L3) .
• Applications: Serve as precursors for Pd(II) and Pt(II) complexes with notable antimicrobial activity (e.g., MIC₉₀ = 12.5 µg/mL against S. aureus), outperforming ampicillin in some cases .

(b) Sulfonamide Analogs

• Example : GSK3787 (4-chloro-N-(2-{[5-(trifluoromethyl)-2-pyridyl]sulfonyl}ethyl)benzamide).
• Mechanism : Covalently binds to PPARδ via Cys249, acting as an irreversible antagonist (IC₅₀ = 30 nM). Used to study lipid metabolism and gene regulation .

Physicochemical and Spectroscopic Data

Table 1: Key Properties of Selected Benzamides

Compound	Melting Point (°C)	¹H NMR (δ, ppm)	Biological Activity	Reference
4-Chloro-N-(9H-fluoren-2-yl)benzamide	N/A	Aromatic H: 7.2–8.1 (m)	Under investigation
DS2	145–147	Imidazole H: 8.3 (s)	GABA receptor modulation
L1 (thiourea derivative)	162–164	NH: 10.2 (s)	Catalytic Suzuki coupling
GSK3787	178–180	CF₃: 1.3 (s)	PPARδ antagonism